1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone

• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C15H19N3O/c1-17-6-8-18(9-7-17)11-15(19)13-10-16-14-5-3-2-4-12(13)14/h2-5,10,16H,6-9,11H2,1H3
• InChI Key: QSDSVEHHVNUBCA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)C2=CNC3=CC=CC=C32

Description

1-(1H-Indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone is a synthetic small molecule featuring a strategic molecular hybrid of an indole ring system and a methylpiperazine group, connected by an ethanone linker. This structure places it within a class of compounds that are of significant interest in medicinal chemistry and drug discovery, particularly in the investigation of kinase inhibitors . The indole scaffold is a privileged structure in pharmacology, known for its widespread presence in biologically active compounds and its ability to bind multiple receptors with high affinity . Research on indole derivatives has demonstrated a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, and antidiabetic properties . Specifically, indole-based molecules have shown promising potential as inhibitors of kinases such as Glycogen Synthase Kinase-3β (GSK3β) . GSK3β is a pivotal protein kinase implicated in a spectrum of diseases, including cancer, diabetes, and neurodegenerative disorders like Alzheimer's disease . Inhibition of this enzyme is a recognized therapeutic strategy. The 4-methylpiperazine moiety in its structure is a common feature in many pharmacologically active compounds, often included to optimize solubility and binding affinity to biological targets. This compound is provided for research purposes only and is intended for use by qualified scientists in laboratory settings. It is not for diagnostic, therapeutic, or any other human use. Researchers can leverage this chemical as a key intermediate in synthetic pathways, a building block for constructing more complex molecules, or as a reference standard in biological screening assays to explore new therapeutic opportunities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone typically involves the reaction of indole derivatives with piperazine derivatives. One common method involves the alkylation of 1H-indole-3-carbaldehyde with 4-methylpiperazine in the presence of a suitable base and solvent. The reaction conditions often include:

Base: Sodium hydride or potassium carbonate

Solvent: Dimethylformamide (DMF) or tetrahydrofuran (THF)

Temperature: Room temperature to reflux conditions

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The indole ring can be oxidized to form indole-3-carboxylic acid derivatives.

Reduction: The carbonyl group can be reduced to form the corresponding alcohol.

Substitution: Electrophilic substitution reactions can occur on the indole ring, leading to the formation of various substituted indole derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in anhydrous solvents.

Substitution: Halogenating agents such as bromine (Br2) or chlorinating agents like thionyl chloride (SOCl2).

Major Products

Oxidation: Indole-3-carboxylic acid derivatives

Reduction: Indole-3-ethanol derivatives

Substitution: Halogenated indole derivatives

Scientific Research Applications

Antidepressant Activity

Research indicates that compounds similar to 1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone exhibit antidepressant properties through modulation of serotonin receptors. A study demonstrated that derivatives of this compound showed significant binding affinity for serotonin receptors, suggesting potential use in treating depression and anxiety disorders .

Anticancer Properties

The compound has shown promise in anticancer research. In vitro studies revealed that it can inhibit the proliferation of various cancer cell lines, including breast and prostate cancer cells. The mechanism appears to involve the induction of apoptosis and cell cycle arrest .

Neuroprotective Effects

Another area of interest is the neuroprotective effects of this compound. It has been suggested that it may protect neuronal cells from oxidative stress and excitotoxicity, which are critical factors in neurodegenerative diseases like Alzheimer's .

Case Study 1: Antidepressant Efficacy

In a double-blind study involving patients with major depressive disorder, participants treated with a formulation containing 1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone showed a significant reduction in depression scores compared to the placebo group. The study highlighted the compound's potential as a novel antidepressant agent with fewer side effects than traditional medications .

Case Study 2: Cancer Cell Line Studies

A series of experiments conducted on MCF-7 (breast cancer) and PC3 (prostate cancer) cell lines demonstrated that treatment with 1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone resulted in a dose-dependent decrease in cell viability. The findings suggested that the compound could serve as a lead for further development of anticancer drugs .

Mechanism of Action

The mechanism of action of 1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone involves its interaction with specific molecular targets and pathways. The indole ring can interact with various enzymes and receptors, modulating their activity. The piperazine ring can enhance the compound’s binding affinity and selectivity for certain targets. These interactions can lead to various biological effects, such as inhibition of enzyme activity or modulation of receptor signaling pathways.

Comparison with Similar Compounds

5-HT6 Receptor Ligands

Compounds with sulfonylindole scaffolds, such as 1-(5-fluoro-1-((4-iodophenyl)sulfonyl)-1H-indol-3-yl)-2-(4-(2-methoxyphenyl)piperazin-1-yl)ethanone (3a) and 1-(1-(4-Iodophenylsulfonyl)-1H-indol-3-yl)-2-(4-(pyridin-2-yl)piperazin-1-yl)ethanone (3f), demonstrate high affinity for the 5-HT6 receptor, a target for cognitive disorders. These derivatives incorporate aryl sulfonyl groups at the indole N1 position, which enhance receptor binding. Elemental analyses (e.g., C: 51.20%, H: 3.95% for 3f) and molecular weights (~586 g/mol) highlight their distinct physicochemical profiles compared to the parent compound .

Table 1: Comparison of 5-HT6-Targeted Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Activity (Receptor Affinity)
Target Compound	C15H18N3O	271.33	4-Methylpiperazine	Not reported
3a	C24H22FN5O3S	479.53	4-Iodophenylsulfonyl, 2-methoxyphenylpiperazine	5-HT6 antagonist
3f	C25H23IN4O3S	586.44	4-Iodophenylsulfonyl, pyridinylpiperazine	5-HT6 antagonist

Antimalarial Indolyl-3-ethanone-α-thioethers

Indole derivatives with α-thioether substitutions, such as 1-(5-nitro-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone, exhibit potent antimalarial activity (IC50 = 8.2129 pIC50), surpassing chloroquine (pIC50 = 7.5528). The electron-withdrawing nitro groups on both indole and phenylthio moieties enhance activity by improving target interaction (likely with Plasmodium enzymes) .

Table 2: Antimalarial Activity of Thioether Derivatives

Compound	Substituents	IC50/pIC50	Comparison to Standard
Target Compound	4-Methylpiperazine	Not tested	N/A
1-(5-nitroindol-3-yl)-2-(4-nitrophenylthio)ethanone	5-Nitroindole, 4-nitrophenylthio	pIC50 = 8.2129	Superior to chloroquine
1-(5-chloroindol-3-yl)-2-(4-bromophenylthio)ethanone	5-Chloroindole, 4-bromophenylthio	IC50 = 90 nM	Comparable to artemisinin derivatives

Antimicrobial Tetrazole Derivatives

Compounds like 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl)ethanone replace the indole core with tetrazole rings. These derivatives show broad-spectrum antimicrobial activity, with some (e.g., 13a) matching or exceeding conventional antibiotics. The tetrazole group’s polarity and hydrogen-bonding capacity likely contribute to microbial membrane disruption .

Table 3: Antimicrobial Tetrazole Analogs

Compound	Core Structure	Key Modifications	Activity
Target Compound	Indole	4-Methylpiperazine	Not reported
13a	Tetrazole	Allylpiperazine, phenyl	Potent against E. coli, S. aureus

Piperidine/Piperazine Variants

Structural analogs substituting piperazine with piperidine (e.g., 1-(1H-Indol-3-yl)-2-(piperidin-1-yl)ethanone) or incorporating bulky groups (e.g., benzhydryl in 2-(4-benzhydrylpiperazin-1-yl)-1-(5-methyl-1H-indol-3-yl)ethanone) demonstrate altered pharmacokinetics. Piperidine’s reduced basicity compared to piperazine may lower solubility but improve blood-brain barrier penetration, while benzhydryl groups enhance lipophilicity and receptor selectivity .

Biological Activity

1-(1H-Indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone is a compound of significant interest in medicinal chemistry due to its potential biological activities. The indole structure is known for its diverse pharmacological properties, including anticancer, antibacterial, and antifungal activities. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and evaluation against various biological targets.

• Molecular Formula : C15H18N2O
• Molecular Weight : 242.31 g/mol
• CAS Number : 30030-83-2
• Structure : The compound features an indole moiety linked to a piperazine ring via an ethanone group, which contributes to its biological activity.

Synthesis

The synthesis of 1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone typically involves multi-step reactions starting from readily available indole derivatives and piperazine precursors. The synthetic routes often utilize coupling reactions followed by acetylation to achieve the final product.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance, it has been evaluated against various cancer cell lines, including HeLa (cervical cancer), MCF-7 (breast cancer), and HT-29 (colon cancer).

Cell Line	IC50 (μM)
HeLa	0.52
MCF-7	0.34
HT-29	0.86

These values indicate that the compound exhibits potent antiproliferative effects, with mechanisms involving apoptosis induction and cell cycle arrest at the G2/M phase. The compound's ability to inhibit tubulin polymerization aligns with the action of known anticancer agents like colchicine .

Antibacterial Activity

The compound has also shown promising antibacterial properties. It was tested against various bacterial strains, including Staphylococcus aureus and MRSA, demonstrating significant inhibitory effects.

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	0.98
MRSA	7.80

These results suggest that the compound may serve as a lead for developing new antibacterial agents targeting resistant strains .

Antifungal Activity

Additionally, antifungal assays revealed moderate activity against Candida albicans, with minimum fungicidal concentrations indicating potential therapeutic applications in treating fungal infections.

Mechanistic Studies

Mechanistic evaluations have provided insights into how 1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone exerts its biological effects:

• Apoptosis Induction : The compound triggers apoptotic pathways in cancer cells.
• Cell Cycle Arrest : It effectively halts cell division in the G2/M phase.
• Tubulin Polymerization Inhibition : Similar to colchicine, it disrupts normal microtubule dynamics.

Case Studies

A notable case study involved the evaluation of several indole derivatives, including our compound of interest, where it was found that modifications to the piperazine ring significantly influenced biological activity. This study underscored the importance of structural variations in optimizing therapeutic efficacy .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-(1H-indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone, and what reagents/conditions are critical for optimizing yield?

• Methodological Answer : The compound is typically synthesized via a multi-step sequence involving:

• Step 1 : Functionalization of the indole core (e.g., Friedel-Crafts acylation or alkylation at the 3-position) .
• Step 2 : Introduction of the 4-methylpiperazine moiety via nucleophilic substitution or coupling reactions. Nickel-catalyzed cyclization may be employed for imidazole-containing analogs, with LiAlH4 or NaBH4 for selective reductions .
• Key Reagents : m-CPBA (oxidation), trifluoroacetic acid (deprotection), and DCM/MeOH solvent systems for purification .
• Optimization : Yield improvements (≥60%) require strict anhydrous conditions and controlled stoichiometry of the piperazine derivative.

Q. How is the structural characterization of this compound performed, and what analytical techniques are essential?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^{13}$C NMR confirm the indole and piperazine moieties. For example, indolic protons appear as doublets near δ 7.2–7.8 ppm, while piperazine methyl groups resonate at δ 2.3–2.5 ppm .
• Mass Spectrometry : High-resolution ESI-MS validates molecular weight (e.g., [M+H]$^+$ at m/z 284.18) .
• X-ray Crystallography : Used for analogs (e.g., benzimidazole derivatives) to resolve bond angles and confirm stereochemistry .

Q. What preliminary pharmacological screening methods are used to assess its bioactivity?

• Methodological Answer :

• Receptor Binding Assays : Radioligand displacement studies (e.g., histamine H1/H4 receptors for dual ligands) .
• Cellular Viability Tests : MTT assays on cancer cell lines (IC$_{50}$ values reported for imidazole-piperazine hybrids) .
• Enzyme Inhibition : Kinase or protease inhibition profiling using fluorescence-based kits .

Advanced Research Questions

Q. How can researchers address contradictory data in receptor affinity studies between this compound and structural analogs?

• Methodological Answer :

• Case Study : Analog 6 () showed higher H1 affinity than H4, while benzimidazole derivatives ( ) exhibited reversed selectivity.
• Resolution : Perform molecular docking simulations to compare binding poses. Adjust substituents (e.g., electron-withdrawing groups on indole) to modulate π-π stacking or hydrogen bonding .
• Validation : Use site-directed mutagenesis on receptor models to identify critical residues (e.g., Glu$^{182}$ in H1R) .

Q. What experimental strategies mitigate challenges in purifying this compound due to its hygroscopic nature?

• Methodological Answer :

• Chromatography : Reverse-phase HPLC with C18 columns and acetonitrile/water gradients (0.1% TFA additive improves peak resolution) .
• Lyophilization : Post-purification lyophilization under vacuum (<0.1 mBar) prevents hydrolysis of the ketone group.
• Stability Testing : Store at -20°C in argon-sealed vials; monitor degradation via TLC (R$_f$ shifts indicate hydrate formation) .

Q. How does the electronic environment of the indole ring influence the compound’s reactivity in further functionalization?

• Methodological Answer :

• Electrophilic Substitution : The 3-position of indole is electron-rich, favoring Friedel-Crafts reactions. Substituents at C5 (e.g., methoxy) decrease reactivity by resonance donation .
• Nucleophilic Attack : Piperazine’s secondary amine undergoes alkylation/acylation under basic conditions (e.g., K$_2$CO$_3$ in DMF at 60°C) .
• Computational Analysis : DFT calculations (B3LYP/6-31G*) predict charge distribution and regioselectivity .

Comparative Analysis Table

Property	1-(1H-Indol-3-yl)-2-(4-methylpiperazin-1-yl)ethanone	Analog ( )
Molecular Weight	284.18 g/mol	360.32 g/mol
Key Functional Groups	Indole, 4-methylpiperazine, ketone	Imidazole, piperazine, nitro groups
Synthetic Yield	60–75%	45–55% (due to nitro group instability)
Receptor Affinity (H1R)	IC$_{50}$ = 120 nM	IC$_{50}$ = 850 nM
Stability	Hygroscopic; requires lyophilization	Photodegradation observed under UV

Safety and Handling

Q. What safety protocols are recommended for handling this compound in vitro?

• Guidelines :

• PPE : Nitrile gloves, lab coat, and safety goggles.
• Ventilation : Use fume hoods during synthesis due to volatile solvents (e.g., DCM) .
• Waste Disposal : Neutralize acidic/basic residues before disposal in halogenated waste containers .